2-[(2,5-Dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-ethyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C17H20N2OS2/c1-4-19-16(20)15-14(7-8-21-15)18-17(19)22-10-13-9-11(2)5-6-12(13)3/h5-6,9H,4,7-8,10H2,1-3H3
• InChI Key: OEJSTQZKSIZWPH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(CCS2)N=C1SCC3=C(C=CC(=C3)C)C
• Molecular Formula: C17H20N2OS2
• Molecular Weight: 332.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, methods have been developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. The cyclization involves the acetyl methyl group and the amide carbonyl moiety.

Scientific Research Applications

Nucleophilic Displacement and Chemical Modifications

The study by Vincent Kikelj et al. (2010) demonstrates the nucleophilic displacement of a methylsulfanyl group on substituted pyrimidinones, showcasing the chemical versatility of such compounds. This research outlines a method for introducing amino groups and forming carbon-carbon bonds, highlighting the scaffold's utility in synthesizing diverse chemical entities (Kikelj et al., 2010).

Antiviral Properties

M. Novikov et al. (2004) explored the synthesis and anti-HIV-1 activity of derivatives of pyrimidin-4(3H)-one, indicating the potential of these compounds in antiviral therapy. The study found that certain derivatives exhibited virus-inhibiting properties, underlining the importance of structural modifications for biological activity (Novikov et al., 2004).

Dual Inhibitory Action on Enzymes

A. Gangjee et al. (2008) reported on compounds with dual inhibitory action against thymidylate synthase and dihydrofolate reductase, two enzymes crucial for nucleotide synthesis and cellular growth. This study underscores the therapeutic potential of such compounds in cancer treatment, providing a basis for the development of new antifolate drugs (Gangjee et al., 2008).

Crystal Structure and Physical Properties

Research by Jorge Trilleras et al. (2008) on the crystal structures of pyrimidine derivatives reveals diverse hydrogen-bonded aggregation patterns. This study contributes to the understanding of the molecular interactions that influence the solid-state properties of these compounds, which is valuable for the design of materials with specific physical characteristics (Trilleras et al., 2008).

Antimicrobial and Anticancer Activity

The antimicrobial and anticancer potential of pyrazole and pyrazolo[4,3-d]-pyrimidine derivatives was investigated by H. Hafez et al. (2016). These compounds exhibited significant activity against various pathogens and cancer cell lines, highlighting the importance of structural diversity in enhancing biological efficacy (Hafez et al., 2016).